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Compound of Interest

Compound Name: Thanite

Cat. No.: B087297 Get Quote

An In-depth Technical Guide to Isobornyl Thiocyanoacetate

This technical guide provides a comprehensive overview of isobornyl thiocyanoacetate, a

compound historically used as an insecticide and pediculicide. It is intended for researchers,

scientists, and drug development professionals who may encounter this molecule in

toxicological studies, environmental analysis, or historical product formulations. This document

details its chemical identifiers, physicochemical properties, synthesis protocols, and biological

interactions.

Chemical Identifiers and Nomenclature
Isobornyl thiocyanoacetate is a bicyclic monoterpene derivative. It is most commonly identified

by its CAS Number, 115-31-1.[1][2][3][4][5] The technical grade product, often known by the

trade name Thanite, contains at least 82% isobornyl thiocyanoacetate, with the remainder

consisting of other terpenes and related derivatives.[1][2]

A summary of its primary identifiers is provided in the table below.
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Identifier Type Data

CAS Registry Number 115-31-1[2][3]

IUPAC Name
[(1R,2R,4R)-1,7,7-trimethyl-2-

bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate

Molecular Formula C₁₃H₁₉NO₂S[2][3][6]

Molecular Weight 253.36 g/mol [2][5]

EC Number 204-081-5[6][7]

InChI Key IXEVGHXRXDBAOB-RUETXSTFSA-N[5][8]

Synonyms & Trade Names

Thanite, Bornate, Cidalon, Terpinyl

thiocyanoacetate, Isobornyl

thiocyanatoacetate[2][8]

Physicochemical Properties
Isobornyl thiocyanoacetate is a yellow, oily liquid with a characteristic terpene-like odor.[1][2][6]

It is practically insoluble in water but highly soluble in common organic solvents such as

alcohol, benzene, chloroform, and ether.[1][2][6] The technical product can be corrosive to

galvanized iron.[6][9]

Key quantitative properties are summarized in the following table.
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Property Value

Density 1.1465 g/cm³ at 25°C[2][6]

Boiling Point 95°C at 0.06 Torr[2][4][6]

Melting Point -48°C[6][9]

Flash Point 82°C (180°F)[2][4]

Refractive Index 1.512 at 25°C[2][4]

Vapor Pressure 0.06 mm Hg at 95°C[6]

Water Solubility Practically insoluble[2][6]

Octanol/Water Partition Coefficient (XLogP3) 2.95868[6]

Experimental Protocols: Synthesis
The synthesis of isobornyl thiocyanoacetate can be achieved through a multi-step process

starting from either camphene or isoborneol.

Method 1: Synthesis from Camphene
This is a common manufacturing process involving two main reactions.[3][7][9]

Step 1: Esterification. Camphene is reacted with chloroacetic acid to form isobornyl

chloroacetate. A published protocol specifies heating 200 g of camphene with 150 g of

chloroacetic acid for 16 hours at 125°C.[1] After cooling, the product is washed with water.[1]

Step 2: Thiocyanation. The resulting isobornyl chloroacetate is then reacted with a

thiocyanate salt, such as ammonium or potassium thiocyanate, to yield the final product.[3]

[9] One method describes dissolving the intermediate in ethyl alcohol and refluxing it with

potassium thiocyanate for approximately 8 hours to substitute the chlorine atom with the

thiocyanate group.[7]
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General workflow for the synthesis of isobornyl thiocyanoacetate from camphene.

Method 2: Synthesis from Isoborneol
An alternative route starts with isoborneol.[2]

Methodology: This process involves treating isoborneol with chloroacetyl chloride to form the

chloroacetate intermediate, followed by a reaction with potassium thiocyanate (KCNS) to

produce isobornyl thiocyanoacetate.[2]

Biological Activity and Toxicological Profile
The primary biological effect of isobornyl thiocyanoacetate is its action as a potent, rapid-acting

contact insecticide.[1][3][9]
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Mechanism of Action
The insecticidal properties are attributed to the thiocyano (-SCN) group, which is considered

the toxophore.[3][9] It induces a rapid paralytic action in insects.[3][9] While the precise

molecular target is not well-elucidated in the provided literature, the mechanism is centered on

the biochemical lesion caused by the thiocyanate moiety.[9]

Metabolism
In mammals and insects, isobornyl thiocyanoacetate is metabolized to release hydrogen

cyanide (HCN), a potent toxin.[3][9]

Cyanide Release: In mice, the ingestion of organothiocyanates like Thanite leads to the

release of HCN.[3][9] This reaction is catalyzed by glutathione S-transferases (GST), which

mediate the reaction of glutathione (GSH) with the sulfur atom of the thiocyanate group.[3][9]

Notably, the compound can also react non-enzymatically with glutathione to liberate HCN.[3]

[9] Homogenates of mouse liver and houseflies have also been shown to generate HCN

from Thanite.[3]

S-Methylation in Fish: In aquatic organisms such as carp and largemouth bass, a different

metabolic pathway has been identified. The compound undergoes S-methylation, leading to

the formation of isobornyl alpha-(methylthio)acetate as a metabolite.[3][9]
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Metabolic pathways of isobornyl thiocyanoacetate in different organisms.

Toxicity
The compound is classified as toxic and a strong irritant.[1] Animal studies indicate it is

moderately to very toxic.[3]

Toxicity Data Value / Observation

Human Oral Lethal Dose (Probable)

50-500 mg/kg (Very Toxic) to 0.5-5 g/kg

(Moderately Toxic) for the technical grade

product.[3][9]

Guinea Pig LD₅₀ (Oral) 551 mg/kg[4]

Primary Hazard Toxic by ingestion, strong irritant.[1]

Aquatic Bioconcentration

The potential for bioconcentration in aquatic

organisms is considered low, with BCF values of

0.39 for largemouth bass and 0.73 for carp.[9]

Applications in Research and Industry
The primary application of isobornyl thiocyanoacetate has been as a pesticide.

Insecticide: It was widely used as a contact insecticide and knockdown agent, particularly in

sprays for cattle.[1][2][9]

Pediculicide: The formulation known as "Thanite" was used in a 5% emulsion to control

head lice.[3][9]

It is important to note that isobornyl thiocyanoacetate is no longer an active ingredient in any

pesticide products registered in the United States and is considered "cancelled" by the EPA.[9]

Its relevance to modern drug development is primarily historical or as a reference compound in

toxicological and environmental research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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